Cas no 20817-05-4 (5,5'-Oxybis(2-aminophenol))

• Product name: 5,5'-Oxybis(2-aminophenol)
• CAS No: 20817-05-4
• MF: C₁₂H₁₂N₂O₃
• MW: 232.23528
• CID: 1023839
• PubChem ID: 21879821

5,5'-Oxybis(2-aminophenol) Chemical and Physical Properties

Names and Identifiers

• 5,5'-Oxybis(2-aminophenol)
• 2-amino-5-(4-amino-3-hydroxyphenoxy)phenol
• 6,6'-diamino-3,3'-oxy-bis-phenol
• AK102333
• ANW-62221
• bis(4-amino-3-hydroxyphenyl) ether
• bis(4-amino-3-hydroxyphenyl)-ether
• CTK8B9218
• KB-244089
• SureCN436522
• 20817-05-4
• DTXSID70619300
• 3,3'-oxybis(6-aminophenol)
• SB80930
• SCHEMBL436522

• MDL： MFCD23135461
• Inchi： InChI=1S/C12H12N2O3/c13-9-3-1-7(5-11(9)15)17-8-2-4-10(14)12(16)6-8/h1-6,15-16H,13-14H2
• InChI Key： FFXSDAGPJYALFE-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1OC2=CC(=C(C=C2)N)O)O)N

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų